Cas no 2229088-39-3 (5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine
• CAS No: 2229088-39-3
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 6107257
• PubChem ID: 165669524
• Update Time: 2025-06-09

5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine
• 2229088-39-3
• EN300-1766679

• Inchi： 1S/C11H12N2OS/c12-9-5-13-14-11(9)8-6-15-10-4-2-1-3-7(8)10/h5-6H,1-4,12H2
• InChI Key： HCZYLHXQKUYJNA-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C(C=NO2)N)C2=C1CCCC2

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine

Introduction to 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine (CAS No. 2229088-39-3)

5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine, with the CAS number 2229088-39-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and pharmacological properties. The presence of the tetrahydrobenzothiophene moiety and the oxazolamine functional group endows this compound with a combination of lipophilicity and hydrogen bonding capabilities, making it an attractive candidate for drug development.

The chemical structure of 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine consists of a benzothiophene ring fused with a tetrahydrofuran ring, which is further substituted with an oxazolamine group. This structural arrangement provides a scaffold that can interact with various biological targets, including enzymes, receptors, and ion channels. Recent studies have shown that compounds with similar structural features exhibit potent activities against a range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of cancer research, 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to downregulate the expression of pro-survival proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax. These findings suggest that 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine has also shown promise in the treatment of neurodegenerative disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and synaptic dysfunction. Compounds that can protect neurons from oxidative stress and promote neurogenesis are highly sought after in drug discovery efforts. Studies have indicated that 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oxazol-4-amine possesses neuroprotective effects by scavenging free radicals and inhibiting the production of inflammatory cytokines. These properties make it a potential candidate for further investigation in the treatment of neurodegenerative diseases.

In addition to its therapeutic potential, 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oaxolamine has been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in clinical settings. Preclinical studies have shown that it exhibits favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues while minimizing adverse effects.

The synthesis of 5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2-oaxolamine involves several well-established chemical reactions. The key steps include the formation of the tetrahydrobenzothiophene core through cyclization reactions followed by functionalization to introduce the oxazolamine group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements have facilitated its availability for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4,5，6，7-tetrahydro-l-benzothiophen - 3 - yl) - 1， 2 - oxazol - 4 - amine. Early results from phase I trials have shown promising outcomes with no major adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical testing.

In conclusion, 5 -( 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophen - 3 - yl) - 1 , 2 - oxazol - 4 - amine (CAS No . 2229088 - 39 - 3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 5 -( 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophen - 3 - yl) - 1 , 2 - oxazol - 4 - amine strong > is poised to play a significant role in advancing our understanding and treatment of various diseases.